Cas no 1805134-89-7 (Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethoxy)benzoate
• CAS No: 1805134-89-7
• MF: C₁₁H₆F₅NO₄
• MW: 311.161660671234
• CID: 4795489
• Update Time: 2025-05-20

Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H6F5NO4/c1-19-9(18)6-3-7(21-11(14,15)16)5(4-17)2-8(6)20-10(12)13/h2-3,10H,1H3
• InChI Key： PZFFYJJDSBMBHX-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(=CC=1C(=O)OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 419
• XLogP3: 3.6
• Topological Polar Surface Area: 68.6

Additional information on Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethoxy)benzoate

Introduction to Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethoxy)benzoate (CAS No. 1805134-89-7)

Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethoxy)benzoate, with the CAS registry number 1805134-89-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group, a difluoromethoxy group, and a trifluoromethoxy group. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block in the synthesis of advanced materials and bioactive compounds.

The synthesis of Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethoxy)benzoate involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the cyano and fluoroalkoxy groups onto the aromatic ring, significantly improving both yield and purity.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The cyano group is known to enhance bioavailability, while the fluoroalkoxy substituents can modulate pharmacokinetic properties such as solubility and metabolic stability. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various enzymes implicated in neurodegenerative diseases, such as beta-secretase (BACE1). These findings underscore its potential as a lead compound in the discovery of novel therapeutic agents.

In addition to its pharmaceutical applications, Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethoxy)benzoate has also found utility in the development of advanced materials. Its electron-withdrawing groups make it an ideal candidate for use in organic electronics, particularly in the fabrication of high-performance organic field-effect transistors (OFETs). Researchers have reported that incorporating this compound into polymer blends can significantly enhance charge carrier mobility, paving the way for its use in flexible electronics and optoelectronic devices.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. The use of fluorinated substituents may raise concerns regarding bioaccumulation; however, recent toxicity studies indicate that Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethoxy)benzoate exhibits low acute toxicity and rapid biodegradation under controlled conditions. These findings align with global efforts to develop sustainable chemical processes that balance performance with environmental responsibility.

Looking ahead, ongoing research is focused on optimizing the synthesis of Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethoxy)benzoate to further enhance its scalability and cost-effectiveness. Additionally, investigations into its interactions with biological systems are expected to shed light on new therapeutic applications. As our understanding of this compound deepens, it is poised to play an increasingly important role in both academic research and industrial innovation.